Cas no 885271-30-7 (ethyl 6,8-dibromo-2H-chromene-3-carboxylate)

• Product Name: ethyl 6,8-dibromo-2H-chromene-3-carboxylate
• CAS No: 885271-30-7
• MF: C₁₂H₁₀Br₂O₃
• MW: 362.014002323151
• CID: 867556
• PubChem ID: 53408342
• Update Time: 2025-04-19

ethyl 6,8-dibromo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6,8-dibromo-2H-chromene-3-carboxylate
• 6,8-Dibromo-2H-chromene-3-carboxylic acid ethyl ester
• Ethyl 6,8-dibromo-2H-1-benzopyran-3-carboxylate
• DTXSID00696225
• AB18659
• FT-0751515
• 885271-30-7

• Inchi： 1S/C12H10Br2O3/c1-2-16-12(15)8-3-7-4-9(13)5-10(14)11(7)17-6-8/h3-5H,2,6H2,1H3
• InChI Key： ITVZZUIKVLWBMU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)OCC)COC=21)Br

Computed Properties

• Exact Mass: 359.90000
• Monoisotopic Mass: 359.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 35.53000
• LogP: 3.55050